Cas no 2286680-57-5 (4,4-Difluoro-1-(trifluoroacetyl)piperidine-3-carboxylic acid)

• Product Name: 4,4-Difluoro-1-(trifluoroacetyl)piperidine-3-carboxylic acid
• CAS No: 2286680-57-5
• MF: C₈H₈F₅NO₃
• MW: 261.146039962769
• CID: 5618410
• PubChem ID: 165937481
• Update Time: 2023-09-07

4,4-Difluoro-1-(trifluoroacetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2286680-57-5
• 4,4-difluoro-1-(trifluoroacetyl)piperidine-3-carboxylic acid
• EN300-2937009
• 4,4-Difluoro-1-(trifluoroacetyl)piperidine-3-carboxylic acid

• Inchi： 1S/C8H8F5NO3/c9-7(10)1-2-14(3-4(7)5(15)16)6(17)8(11,12)13/h4H,1-3H2,(H,15,16)
• InChI Key： FXEVLTQGHDGVKX-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C(F)(F)F)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 261.04243393g/mol
• Monoisotopic Mass: 261.04243393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų